Cas no 738554-17-1 (Cyclopropanecarboxylicacid, 1-amino-2-methyl-, methyl ester, (1R,2R)-)

• Product Name: Cyclopropanecarboxylicacid, 1-amino-2-methyl-, methyl ester, (1R,2R)-
• CAS No: 738554-17-1
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 559902
• Update Time: 2025-10-21

Cyclopropanecarboxylicacid, 1-amino-2-methyl-, methyl ester, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 1-amino-2-methyl-, methyl ester, (1R,2R)-
• Cyclopropanecarboxylicacid, 1-amino-2-methyl-, methyl ester, (1R-trans)- (9CI)
• Cyclopropanecarboxylic acid, 1-amino-2-methyl-, methyl ester, (1R-trans)- (9CI)
• Cyclopropanecarboxylic acid, 1-amino-2-methyl-, methyl ester, (1R,2R)-

• Inchi： 1S/C6H11NO2/c1-4-3-6(4,7)5(8)9-2/h4H,3,7H2,1-2H3/t4-,6-/m1/s1
• InChI Key： GPDKWECVQXYZCQ-INEUFUBQSA-N
• SMILES： [C@@]1(N)(C(OC)=O)C[C@H]1C

Computed Properties

• Exact Mass: 129.079
• Monoisotopic Mass: 129.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Cyclopropanecarboxylicacid, 1-amino-2-methyl-, methyl ester, (1R,2R)-

Comprehensive Overview of Cyclopropanecarboxylic acid, 1-amino-2-methyl-, methyl ester, (1R,2R)- (CAS No. 738554-17-1)

The compound Cyclopropanecarboxylic acid, 1-amino-2-methyl-, methyl ester, (1R,2R)- (CAS No. 738554-17-1) is a chiral cyclopropane derivative with significant applications in pharmaceutical and agrochemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. The (1R,2R)- configuration ensures high enantiomeric purity, which is critical for achieving desired biological activity in target compounds.

In recent years, the demand for chiral building blocks like Cyclopropanecarboxylic acid, 1-amino-2-methyl-, methyl ester has surged due to advancements in asymmetric synthesis and drug discovery. Researchers are particularly interested in its potential as a precursor for novel therapeutics targeting neurological disorders and metabolic diseases. The methyl ester moiety enhances its solubility and reactivity, facilitating further chemical modifications.

From an industrial perspective, the scalability of synthesizing CAS No. 738554-17-1 is a hot topic. Innovations in catalytic cyclopropanation and enantioselective transformations have improved yield and reduced production costs. This aligns with the growing trend of sustainable chemistry, where minimizing waste and optimizing energy efficiency are paramount.

The compound's 1-amino-2-methyl substitution pattern is another area of interest. This structural feature is often found in ligands for asymmetric catalysis, making it a sought-after component in the development of new catalysts. Its application in organocatalysis and transition metal catalysis is frequently explored in academic and industrial settings.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing Cyclopropanecarboxylic acid, 1-amino-2-methyl-, methyl ester, (1R,2R)-. These methods ensure compliance with regulatory standards and guarantee the compound's purity and stability. The rise of AI-driven drug discovery has also increased the need for high-quality chiral intermediates like this one, as machine learning models rely on precise chemical data.

Environmental and safety considerations are equally important. While CAS No. 738554-17-1 is not classified as hazardous, proper handling and storage protocols must be followed to maintain its integrity. The compound's stability under various conditions (e.g., temperature, humidity) is a common query among users, highlighting the need for detailed technical documentation.

In summary, Cyclopropanecarboxylic acid, 1-amino-2-methyl-, methyl ester, (1R,2R)- is a versatile chiral intermediate with broad applications in modern chemistry. Its relevance to drug development, catalysis, and sustainable synthesis makes it a compound of enduring interest to researchers and manufacturers alike.